![molecular formula C5H11ClF3NO B6182019 rac-(2R,3R)-1,1,1-trifluoro-3-methoxybutan-2-amine hydrochloride CAS No. 2613299-87-7](/img/no-structure.png)
rac-(2R,3R)-1,1,1-trifluoro-3-methoxybutan-2-amine hydrochloride
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Overview
Description
Rac-(2R,3R)-1,1,1-trifluoro-3-methoxybutan-2-amine hydrochloride, commonly referred to as rac-TFMB-HCl, is a synthetic compound used in a variety of scientific research applications. It is a chiral molecule, meaning it has two different forms (R and S) that can be distinguished from one another. Rac-TFMB-HCl is a useful compound for researchers due to its ability to bind to proteins and other molecules, as well as its wide range of applications.
Scientific Research Applications
Rac-TFMB-HCl has been used in a variety of scientific research applications. It has been used in the study of enzyme kinetics, protein-ligand interactions, and drug-target interactions. It has also been used in the study of drug metabolism and pharmacokinetics. Additionally, rac-TFMB-HCl has been used in the study of protein structure, protein folding, and protein-protein interactions.
Mechanism of Action
Rac-TFMB-HCl works by binding to proteins and other molecules. This binding is reversible, meaning that the rac-TFMB-HCl can be released from the proteins and other molecules. This binding is also specific, meaning that only certain proteins and other molecules are affected by the rac-TFMB-HCl.
Biochemical and Physiological Effects
Rac-TFMB-HCl has been shown to have a variety of biochemical and physiological effects. It has been shown to inhibit the activity of certain enzymes, such as adenylate cyclase and phospholipase A2. Additionally, rac-TFMB-HCl has been shown to modulate the activity of certain proteins, such as G-proteins and receptor proteins.
Advantages and Limitations for Lab Experiments
Rac-TFMB-HCl has several advantages for use in laboratory experiments. It is relatively easy to synthesize, and it is stable in a variety of solvents. Additionally, it is a chiral molecule, meaning it can be used to study the effects of chirality on biochemical and physiological processes. However, rac-TFMB-HCl has some limitations. It is not water-soluble, and it is not very soluble in organic solvents. Additionally, it is not very stable at high temperatures.
Future Directions
There are several potential future directions for research on rac-TFMB-HCl. These include further research into the biochemical and physiological effects of rac-TFMB-HCl and the development of more efficient synthesis methods. Additionally, there is potential for the development of new applications for rac-TFMB-HCl, such as in the study of drug-target interactions, drug metabolism, and pharmacokinetics. Finally, there is potential for the development of new uses for rac-TFMB-HCl, such as in the study of protein structure, protein folding, and protein-protein interactions.
Synthesis Methods
Rac-TFMB-HCl can be synthesized in a two-step process. The first step involves the reaction of 1,1,1-trifluoro-3-methoxybutan-2-ol and hydrochloric acid to form rac-TFMB-HCl. The second step involves the purification of the rac-TFMB-HCl by recrystallization.
Properties
{ "Design of the Synthesis Pathway": "The synthesis pathway for rac-(2R,3R)-1,1,1-trifluoro-3-methoxybutan-2-amine hydrochloride involves the conversion of commercially available starting materials into the desired product through a series of chemical reactions.", "Starting Materials": [ "2-methoxy-2-methylpropane", "trifluoroacetic acid", "sodium cyanoborohydride", "ammonium chloride", "hydrochloric acid", "2-amino-3-methoxybutane" ], "Reaction": [ "Step 1: Conversion of 2-methoxy-2-methylpropane to trifluoroacetic acid ester", "Step 2: Reduction of trifluoroacetic acid ester to aldehyde using sodium cyanoborohydride", "Step 3: Condensation of aldehyde with 2-amino-3-methoxybutane to form imine", "Step 4: Reduction of imine to amine using sodium cyanoborohydride", "Step 5: Quaternization of amine with hydrochloric acid to form rac-(2R,3R)-1,1,1-trifluoro-3-methoxybutan-2-amine hydrochloride" ] } | |
2613299-87-7 | |
Molecular Formula |
C5H11ClF3NO |
Molecular Weight |
193.6 |
Purity |
95 |
Origin of Product |
United States |
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